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Compound of Interest

Compound Name: D-Allose-13C

CAS No.: 25191-16-6

Cat. No.: B15613104

Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling and

disposal of D-Allose-13C, a stable isotope-labeled sugar. While D-Allose itself is generally not

classified as a hazardous substance, some safety data sheets (SDS) for D(+)-Allose indicate

potential for skin, eye, and respiratory irritation.[1] Therefore, it is prudent to handle D-Allose-
13C with appropriate precautions.

Stable isotope-labeled compounds, such as those containing Carbon-13, are not radioactive

and typically do not require special handling beyond what is necessary for the unlabeled

compound.[2][3] The key difference lies in their application in research, often as tracers in

metabolic studies or in nuclear magnetic resonance (NMR) and mass spectrometry (MS).[4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

D-Allose-13C in various laboratory scenarios. These recommendations are based on a

cautious approach, considering the potential for irritation from fine powders.
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Scenario Required PPE
Additional

Recommendations

Weighing and preparing

solutions

- Safety glasses with side

shields or safety goggles-

Nitrile gloves- Laboratory coat

- Work in a well-ventilated area

or a chemical fume hood to

minimize inhalation of dust.[1]-

Use anti-static weighing paper

or boats.

General laboratory use (e.g.,

pipetting solutions)

- Safety glasses- Nitrile gloves-

Laboratory coat

- Maintain good laboratory

hygiene.

Cleaning spills of solid D-

Allose-13C

- Safety goggles- Nitrile

gloves- Laboratory coat- Dust

mask (P1 filter recommended)

[5]

- Avoid raising dust.[6]- Gently

sweep or vacuum the material

into a designated waste

container.[1]

Operational Plan: Step-by-Step Handling Procedure
Following a standardized procedure for handling D-Allose-13C minimizes the risk of exposure

and contamination.

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

D-Allose.

Verify that the planned work area is clean and uncluttered.

Confirm that all necessary PPE is available and in good condition.

Prepare all necessary equipment, such as spatulas, weighing paper, and solvent, in

advance.

Handling:

Wear the appropriate PPE as outlined in the table above.
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When weighing the solid compound, perform this task in a chemical fume hood or a

designated area with good ventilation to avoid inhaling any airborne powder.

Handle the compound gently to prevent creating dust.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Ensure the container is clearly labeled with the compound name ("D-Allose-13C") and any

other relevant information.

Storage:

Store D-Allose-13C in a tightly sealed container.

Keep the container in a cool, dry place away from incompatible materials such as strong

oxidizing agents.[6]

Disposal Plan
The disposal of stable isotope-labeled compounds like D-Allose-13C is generally

straightforward because they are not radioactive.

Uncontaminated Waste: Unused D-Allose-13C and disposable materials (e.g., weighing

paper, gloves) that are not contaminated with other hazardous chemicals can typically be

disposed of as general laboratory waste.[2][3] However, always follow your institution's

specific waste disposal guidelines.

Contaminated Waste: If D-Allose-13C is mixed with hazardous substances, the waste must

be treated as hazardous and disposed of according to the regulations for the hazardous

components.

Labeling: All waste containers should be clearly labeled with their contents.

For specific institutional protocols, always consult your Environmental Health and Safety

(EH&S) department.

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for the safe handling of D-Allose-13C
in a laboratory setting, from initial preparation to final disposal.

Start: Receive
D-Allose-13C

Preparation:
- Review SDS
- Gather PPE

- Prepare Workspace

Handling:
- Weigh in ventilated area

- Prepare solution

Experimental Use

Storage:
- Tightly sealed container

- Cool, dry place

Unused Material

Disposal Preparation:
- Segregate waste
- Label containers

Waste Generated

Future Use

Non-Hazardous Disposal:
- General lab waste

Uncontaminated

Hazardous Disposal:
- Follow institutional protocol

Contaminated

End
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of D-Allose-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sds.metasci.ca [sds.metasci.ca]

2. moravek.com [moravek.com]

3. How to Dispose the Waste from Isotope Labeling [bocsci.com]

4. symeres.com [symeres.com]

5. carlroth.com [carlroth.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
D-Allose-13C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613104/docs#essential-safety-and-logistical-
information-for-handling-d-allose-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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